N-(furan-2-ylmethyl)-2-(5-methoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-(5-methoxy-1,6-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C17H18N4O5/c1-10-7-19-15-13(14(10)25-3)16(23)21(17(24)20(15)2)9-12(22)18-8-11-5-4-6-26-11/h4-7H,8-9H2,1-3H3,(H,18,22)
• InChI Key: WRKQIJKWJKHZQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=C1OC)C(=O)N(C(=O)N2C)CC(=O)NCC3=CC=CO3
• Molecular Formula: C17H18N4O5
• Molecular Weight: 358.3 g/mol

Description

N-(furan-2-ylmethyl)-2-(5-methoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C17H18N4O5 and its molecular weight is 358.354. The purity is usually 95%.
BenchChem offers high-quality N-(furan-2-ylmethyl)-2-(5-methoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(furan-2-ylmethyl)-2-(5-methoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Development for PET Imaging

A notable application of related compounds involves the development of selective radioligands for imaging. For example, a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides was reported as selective ligands of the translocator protein (18 kDa), with one compound designed for labeling with fluorine-18, facilitating in vivo imaging using positron emission tomography (PET) (Dollé et al., 2008).

Antimicrobial and Anti-Inflammatory Agents

Compounds derived from visnagenone and khellinone have been synthesized and evaluated for their cyclooxygenase inhibition, analgesic, and anti-inflammatory activities. Some derivatives displayed significant COX-2 selectivity and comparable activity to standard drugs, highlighting their potential as therapeutic agents (Abu‐Hashem et al., 2020).

Antiprotozoal Agents

Research on novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines has yielded compounds with strong DNA affinities and significant in vitro activity against T. b. rhodesiense and P. falciparum. These findings underscore the potential of such compounds in treating protozoal infections (Ismail et al., 2004).

Synthesis of Biologically Active Compounds

The synthesis of new biologically active compounds featuring heterocyclic chromenone fragments has been explored. Such research endeavors aim to develop molecules with potential therapeutic applications by leveraging the bioactivity inherent to specific structural motifs (Aniskova et al., 2017).